Cas no 36711-63-4 (Benzene, 1,1'-sulfonylbis[3,5-dibromo-4-(2-bromoethoxy)-)

• Product Name: Benzene, 1,1'-sulfonylbis[3,5-dibromo-4-(2-bromoethoxy)-
• CAS No: 36711-63-4
• MF: C₁₆H₁₂Br₆O₄S
• MW: 779.753079414368
• CID: 1477954
• PubChem ID: 71360761
• Update Time: 2025-04-21

Benzene, 1,1'-sulfonylbis[3,5-dibromo-4-(2-bromoethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3-dibromo-2-(2-bromoethoxy)-5-[3,5-dibromo-4-(2-bromoethoxy)phenyl]sulfonylbenzene
• 36711-63-4
• 1,1'-Sulfonylbis[3,5-dibromo-4-(2-bromoethoxy)benzene]
• DTXSID40784534
• Benzene, 1,1'-sulfonylbis[3,5-dibromo-4-(2-bromoethoxy)-

• Inchi： 1S/C16H12Br6O4S/c17-1-3-25-15-11(19)5-9(6-12(15)20)27(23,24)10-7-13(21)16(14(22)8-10)26-4-2-18/h5-8H,1-4H2
• InChI Key： KNKKMNAYYCGIDI-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)S(C1C=C(C(=C(C=1)Br)OCCBr)Br)(=O)=O)Br)OCCBr

Computed Properties

• Exact Mass: 773.55546
• Monoisotopic Mass: 773.55566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 52.6